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Compound of Interest

Compound Name: Lasiocarpine hydrochloride

Cat. No.: B1674527 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Lasiocarpine is a pyrrolizidine alkaloid known for its hepatotoxic and antimitotic

properties, making it a valuable tool in toxicological and cancer research.[1] It functions by

metabolic activation in the liver to reactive pyrrolic metabolites, which can form adducts with

cellular macromolecules like DNA, inducing a DNA damage response and subsequent cell

cycle arrest.[2][3][4] Proper preparation of Lasiocarpine hydrochloride stock solutions is

critical for experimental reproducibility and ensuring laboratory safety. This document provides

a detailed protocol for the preparation, storage, and handling of Lasiocarpine hydrochloride
stock solutions, along with essential safety information and a summary of its mechanism of

action.

Safety and Handling Precautions
Lasiocarpine is a known carcinogen and is highly toxic.[1][5] It is fatal if swallowed, inhaled, or

comes into contact with skin.[6] Strict adherence to safety protocols is mandatory.

Table 1: Hazard Summary and Safety Recommendations
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Hazard Category Description & Precautions

Toxicity

Fatal if swallowed, in contact with skin, or if

inhaled.[6] Always handle in a certified chemical

fume hood. Avoid generation of dust.[6][7]

Carcinogenicity Known liver carcinogen.[1]

Personal Protective Equipment (PPE)

Wear a lab coat, safety glasses, and impervious

gloves.[5][6] All protective clothing should be

clean and put on before work.

Handling

Do not eat, drink, or smoke in the handling area.

[5][8] Wash hands and face thoroughly after

handling.[6][7]

Spill & Disposal

For spills, evacuate the area, cover drains, and

collect the material carefully without creating

dust.[6] Dispose of contaminated waste via

incineration by a licensed professional waste

disposal service.[1]

First Aid

Skin Contact: Immediately wash with soap and

water.[5] Eye Contact: Flush with large amounts

of water for at least 15 minutes.[5]

Ingestion/Inhalation: Move to fresh air. Seek

immediate medical attention.[7][8]

Incompatibilities

Avoid strong oxidizing agents and strong bases

(e.g., sodium hydroxide).[5] Lasiocarpine is

readily hydrolyzed by alkali.[9]

Physicochemical Properties and Storage
Proper storage is crucial to maintain the stability and integrity of Lasiocarpine hydrochloride.

Table 2: Physicochemical Data
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Property Value Source

Chemical Formula C₂₁H₃₃NO₇·HCl (Calculated)

Molecular Weight ~447.96 g/mol
(Calculated from base MW of

411.50[10])

Appearance
Colorless plates or beige

crystalline solid.[1]
PubChem[1]

Solubility

Soluble in water.[1] The parent

compound (Lasiocarpine) is

soluble in DMSO, alcohol, and

ether.[1][10]

PubChem, MedKoo[1][10]

Table 3: Recommended Storage Conditions

Form Solvent
Short-Term Storage
(Days to Weeks)

Long-Term Storage
(Months to Years)

Solid Powder N/A

0 - 4°C in a

desiccator, under inert

atmosphere.

-20°C in a desiccator,

under inert

atmosphere.[1][10]

Stock Solution Sterile Water or PBS 0 - 4°C

-20°C (Recommended

to aliquot to avoid

freeze-thaw cycles)

Experimental Protocols
Protocol 1: Preparation of a 10 mM Lasiocarpine
Hydrochloride Aqueous Stock Solution
This protocol describes the preparation of a 10 mM stock solution in sterile water. Adjust

calculations accordingly for different desired concentrations.

Materials:

Lasiocarpine hydrochloride powder
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Sterile, nuclease-free water or Phosphate-Buffered Saline (PBS)

Calibrated analytical balance

Chemical fume hood

Sterile conical tubes (e.g., 15 mL)

Sterile, light-blocking cryovials

0.22 µm sterile syringe filter

Sterile syringes

Vortex mixer

Procedure:

Acclimatization: Before opening, allow the vial of Lasiocarpine hydrochloride to equilibrate

to room temperature for at least 20 minutes to prevent condensation.

Calculation:

Calculate the mass required to make the desired volume and concentration.

Example for 1 mL of a 10 mM stock solution (MW = 447.96 g/mol ):

Mass (g) = Volume (L) x Concentration (mol/L) x MW ( g/mol )

Mass (mg) = (0.001 L) x (0.010 mol/L) x (447.96 g/mol ) x (1000 mg/g) = 4.48 mg

Weighing: In a chemical fume hood, carefully weigh the calculated amount of Lasiocarpine
hydrochloride powder into a sterile conical tube.

Dissolution:

Add the desired volume of sterile water or PBS to the conical tube.
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Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming (to 37°C) or brief sonication can be used to aid dissolution if necessary.

Sterilization:

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter the solution into a new sterile conical tube to remove any potential microbial

contamination.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots in sterile, light-blocking

cryovials. This minimizes freeze-thaw cycles which can degrade the compound.

Label each vial clearly with the compound name, concentration, date of preparation, and

solvent.

For long-term storage, place the aliquots at -20°C.[10] For short-term storage, 4°C is

acceptable.[10]

Protocol 2: Preparation of Working Solutions
Procedure:

Thawing: Thaw a single aliquot of the stock solution at room temperature, protected from

light.

Dilution: Dilute the stock solution to the final desired working concentration using the

appropriate sterile cell culture medium or experimental buffer.

Example for a 100 µM working solution from a 10 mM stock: Perform a 1:100 dilution (e.g.,

add 10 µL of 10 mM stock to 990 µL of medium).

Application: Mix gently and immediately add the working solution to your experimental setup

(e.g., cell culture plate).
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Visualized Workflows and Pathways
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Figure 1: Lasiocarpine Hydrochloride Experimental Workflow
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Figure 2: Simplified Lasiocarpine Mechanism of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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